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Compound of Interest

Compound Name:
1-(5-Nitro-1H-indazol-1-

yl)ethanone

Cat. No.: B1290752 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physical and chemical properties of the

compound 1-(5-Nitro-1H-indazol-1-yl)ethanone, with a primary focus on its physical

appearance. This document is intended to serve as a valuable resource for professionals in

research and development who are working with this and related molecules.

Physical Appearance
1-(5-Nitro-1H-indazol-1-yl)ethanone, identified by the CAS number 13436-55-0, is a White to

off-white powder.[1] This appearance is consistent with observations of structurally similar

nitroindazole derivatives, which typically present as solid, crystalline substances ranging in

color from colorless to yellow.

For context, the precursor, 5-Nitro-1H-indazole, is described as pale yellow needles or a solid

crystalline powder that is white to yellow/beige in color. The related isomer, 1-(6-Nitro-1H-

indazol-1-yl)ethanone, has been synthesized as colorless crystals. Another related compound,

1-(6-Methyl-5-nitro-1H-indazol-1-yl)-1-ethanone, is described as a white powder.

Physicochemical Data
The following table summarizes key quantitative data for 1-(5-Nitro-1H-indazol-1-yl)ethanone
and its precursor, 5-Nitro-1H-indazole.
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Property
1-(5-Nitro-1H-indazol-1-
yl)ethanone

5-Nitro-1H-indazole

CAS Number 13436-55-0 5401-94-5

Molecular Formula C₉H₇N₃O₃ C₇H₅N₃O₂

Molecular Weight 205.17 g/mol 163.13 g/mol

Physical Form White to off-white powder[1] Solid Crystalline Powder

Color White to off-white[1] White to Yellow/Beige

Boiling Point 403.7±37.0 °C (Predicted) Not available

Density 1.48±0.1 g/cm³ (Predicted) 1.525±0.06 g/cm³ (Predicted)

Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 1-(5-Nitro-1H-indazol-1-
yl)ethanone is not readily available in the searched literature, a general synthetic pathway can

be inferred from standard organic chemistry procedures for the N-acetylation of indazoles.

General Synthesis of 1-(5-Nitro-1H-indazol-1-yl)ethanone:

This protocol is a generalized procedure and may require optimization for specific laboratory

conditions.

Objective: To synthesize 1-(5-Nitro-1H-indazol-1-yl)ethanone via N-acetylation of 5-Nitro-1H-

indazole.

Materials:

5-Nitro-1H-indazole

Acetic anhydride

A suitable solvent (e.g., glacial acetic acid, pyridine, or an inert solvent like dichloromethane)

A basic catalyst (if necessary, e.g., a tertiary amine like triethylamine if using an inert solvent)
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Standard laboratory glassware and equipment for reflux, stirring, and extraction.

Purification apparatus (e.g., for recrystallization or column chromatography).

Procedure:

Dissolution: Dissolve 5-Nitro-1H-indazole in the chosen solvent in a round-bottom flask

equipped with a magnetic stirrer and a reflux condenser.

Addition of Acetylating Agent: Slowly add a molar excess of acetic anhydride to the solution.

If a catalyst is used, it should be added at this stage.

Reaction: Heat the reaction mixture to reflux and maintain for a period determined by

reaction monitoring (e.g., by Thin Layer Chromatography - TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature. The work-up

procedure will depend on the solvent used.

If glacial acetic acid is the solvent, the mixture may be poured into ice water to precipitate

the product.

If an inert solvent is used, the mixture may be washed with an aqueous solution of a weak

base (e.g., sodium bicarbonate) to neutralize any remaining acid and then with brine. The

organic layer is then dried over an anhydrous salt (e.g., sodium sulfate).

Isolation and Purification: The crude product is isolated by filtration (if precipitated) or by

evaporation of the solvent under reduced pressure. The product can then be purified by

recrystallization from a suitable solvent (e.g., ethanol) to yield the final white to off-white

powder.

Visualization of Synthetic Workflow
The following diagram illustrates the logical workflow for the synthesis of 1-(5-Nitro-1H-
indazol-1-yl)ethanone.
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Caption: Synthetic workflow for 1-(5-Nitro-1H-indazol-1-yl)ethanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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